Cas no 2167552-54-5 (4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol)

• Product Name: 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol
• CAS No: 2167552-54-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5777280
• PubChem ID: 165521242
• Update Time: 2025-10-31

4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1296647
• 2167552-54-5
• 4-[3-(2-methylpropyl)-1H-pyrazol-1-yl]phenol
• 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol

• Inchi： 1S/C13H16N2O/c1-10(2)9-11-7-8-15(14-11)12-3-5-13(16)6-4-12/h3-8,10,16H,9H2,1-2H3
• InChI Key： HZRRLBIEAORGSP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų

Additional information on 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol

Introduction to 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol (CAS No. 2167552-54-5)

4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol, identified by the chemical compound code CAS No. 2167552-54-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole and phenol derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural composition of 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol incorporates a pyrazole ring linked to a phenolic moiety, with the presence of an isobutyl group at the 3-position of the pyrazole ring, contributing to its unique chemical properties and reactivity.

The significance of this compound lies in its potential as a lead molecule for drug discovery. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The phenolic group in 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of such compounds with biological targets, facilitating the design of more effective drug candidates.

One of the most compelling aspects of 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol is its structural versatility. The presence of both pyrazole and phenol moieties allows for multiple functionalization strategies, enabling chemists to modify its properties for specific applications. For instance, the pyrazole ring can be further derivatized to enhance binding interactions with target proteins, while the phenolic group can serve as a site for post-translational modifications or metabolic stability improvements. This flexibility makes 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol in addressing inflammatory and oxidative stress-related disorders. The pyrazole moiety has been shown to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, the phenolic group contributes to antioxidant activity, helping to neutralize reactive oxygen species that can damage cellular components. These combined effects make 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol a promising candidate for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The introduction of the isobutyl group at the 3-position of the pyrazole ring is particularly critical, as it influences both the electronic properties and steric environment of the molecule. Optimizing these synthetic steps ensures high yield and purity, which are essential for subsequent pharmacological testing.

In vitro studies have begun to elucidate the pharmacological profile of 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol. Initial experiments have demonstrated its ability to inhibit enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its interaction with mitochondrial respiration has been explored, suggesting potential applications in managing oxidative stress-related conditions. These findings align with emerging research trends that emphasize the importance of multitargeted approaches in drug development. By simultaneously addressing multiple pathological mechanisms, compounds like 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol may offer more comprehensive therapeutic benefits compared to single-target drugs.

The future direction of research on 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol includes both in vivo validation and structure-based drug design optimizations. Preclinical studies are needed to assess its efficacy and safety profiles in animal models, providing insights into its potential as a clinical candidate. Additionally, computational techniques such as molecular dynamics simulations and enzyme docking studies can help refine its structure to improve binding affinity and reduce off-target effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating this promising lead into a viable therapeutic option.

The development of novel pharmaceuticals often relies on innovative chemical entities that bridge gaps in existing therapeutic landscapes. 4-3-(2-methylpropyl)-1H-pyrazol-1-ylphenol, with its unique structural features and demonstrated biological activity, represents such an entity that holds significant promise for future medical applications. As research continues to uncover new mechanisms underlying human diseases, compounds like this one will play an increasingly important role in addressing unmet medical needs through targeted molecular interventions.